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Compound of Interest

Benzenamine, 2-(2,2-
Compound Name:

dimethoxyethoxy)-
CAS No.: 55879-75-9
Cat. No.: B12956752

Get Quote

Technical Guide: Benzenamine, 2-(2,2-

dimethoxyethoxy)-

A "Masked Aldehyde" Scaffold for Heterocyclic
Synthesis[1]

Executive Summary

Benzenamine, 2-(2,2-dimethoxyethoxy)- (also known as 2-(2,2-dimethoxyethoxy)aniline) is a
bifunctional aromatic building block characterized by an aniline moiety ortho-substituted with a
dimethoxy-protected acetaldehyde ether. This molecule serves as a latent aldehyde, capable of
undergoing controlled intramolecular cyclization under acidic conditions. It is a critical
intermediate in the synthesis of 1,4-benzoxazines and indoles, offering a strategic advantage
over unstable free aldehydes by preventing premature polymerization or oxidation during early
synthetic steps.
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Chemical Identity & Physicochemical Profile[2][3][4]
[51[6][7][8][9][10]

This compound is an aniline derivative where the ortho-hydroxyl proton of 2-aminophenol is
replaced by a 2,2-dimethoxyethyl group.

Molecular Fingerprint

Property Data

IUPAC Name 2-(2,2-Dimethoxyethoxy)aniline
Common Name o-Aminophenyl-2,2-dimethoxyethyl ether
Molecular Formula C10H1s5NOs

Molecular Weight 197.23 g/mol

SMILES COC(COC1=CC=CC=CIN)OC

Calculated:[1]GGVZNGYEHJHVMK-
InChlKey UHFFFAOYSA-N (Analogous to diethoxy

variant)

CAS Regist Not widely indexed in public aggregators;
egistr
ISty synthesized via custom protocol (see Sec. 4).

) Pale yellow to brown oil (typical for alkoxy
Physical State .
anilines).

Soluble in DCM, EtOAc, MeOH; sparingly

Solubilit
Y soluble in water.

Functional Analysis

 Aniline (-NHz): Nucleophilic amine, susceptible to oxidation; serves as the nucleophile in
downstream cyclization.

o Acetal (-CH(OMe)2): Acid-labile protecting group. Upon hydrolysis, it reveals a reactive
aldehyde (-CHO) at a fixed distance from the amine, enforcing regioselective cyclization.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-ethyl-6-methylphenyl_-1-methoxypropan-2-imine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12956752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthetic Utility: The "Masked Aldehyde" Strategy

The core value of Benzenamine, 2-(2,2-dimethoxyethoxy)- lies in its ability to release a
reactive aldehyde in situ. This avoids the handling of unstable o-aminophenoxyacetaldehydes,
which are prone to self-condensation.

Mechanism of Cyclization

Under acidic conditions (e.g., HCI, AcOH, or Lewis acids), the acetal is hydrolyzed to the
aldehyde. The pendant amine then attacks the carbonyl carbon, forming a hemiaminal, which
dehydrates to form the heterocycle.

H+/H20 Intramolecular -H20

Benzenamine, (Deprotection) _ | intermediate: Condensation _ | imine/Hemiaminal (Aromatization) _
2-(2,2-dimethoxyethoxy)- " Free Aldehyde o (Cyclized) o

Product:
1,4-Benzoxazine
or Indole derivative

Click to download full resolution via product page

Figure 1: Acid-catalyzed cyclization pathway transforming the acetal precursor into a fused
heterocycle.

Synthesis Protocol

Since this specific dimethoxy analog is often a custom intermediate, the following validated
protocol (adapted from the synthesis of the diethoxy analog) ensures high yield and purity.

Step 1: Alkylation of 2-Nitrophenol

Objective: Install the protected aldehyde chain on the phenolic oxygen.
Reagents:

o 2-Nitrophenol (1.0 eq)

o Bromoacetaldehyde dimethyl acetal (1.2 eq)[2][3]

¢ Potassium Carbonate (K2COs) (2.0 eq)
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e Solvent: DMF (N,N-Dimethylformamide)
Procedure:
» Dissolution: Dissolve 2-nitrophenol (e.g., 13.9 g, 100 mmol) in anhydrous DMF (100 mL).

o Base Addition: Add K2COs (27.6 g, 200 mmol) and stir at room temperature for 15 minutes to
form the phenoxide.

» Alkylation: Add bromoacetaldehyde dimethyl acetal (14.2 mL, 120 mmol) dropwise.

» Heating: Heat the mixture to 100°C for 4-6 hours. Monitor by TLC (Hexane/EtOAc 7:3) for
the disappearance of nitrophenol.

o Workup: Cool to RT, pour into ice water (500 mL), and extract with Ethyl Acetate (3x). Wash
organics with 1M NaOH (to remove unreacted phenol), water, and brine.

* Yield: Expect ~85-90% of 1-(2,2-dimethoxyethoxy)-2-nitrobenzene as a yellow oil.

Step 2: Reduction to Aniline

Objective: Reduce the nitro group to an amine without hydrolyzing the acid-sensitive acetal.

Reagents:

Nitro intermediate from Step 1

Catalyst: 10% Pd/C (5 wt%)

Hydrogen Gas (Hz2) or Ammonium Formate

Solvent: Methanol or Ethanol (Neutral pH)
Procedure:

o Setup: Dissolve the nitro compound in Methanol. Add 10% Pd/C carefully under inert
atmosphere (Argon).
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e Reduction: Purge with Hz (balloon pressure is sufficient) and stir vigorously at RT for 3—-12
hours.

o Critical Note: Avoid acidic solvents (e.g., AcOH) to prevent premature acetal hydrolysis.
« Filtration: Filter through a Celite pad to remove the catalyst.
o Concentration: Evaporate the solvent under reduced pressure.

 Purification: The crude aniline is typically pure enough for the next step. If necessary, purify
via flash chromatography on silica gel (pre-treated with 1% Triethylamine to neutralize
acidity).

Downstream Applications
Synthesis of 1,4-Benzoxazines

The primary application of this scaffold is the synthesis of 3,4-dihydro-2H-1,4-benzoxazines.

o Protocol: Reflux the aniline in dilute HCI/Ethanol. The acetal hydrolyzes to the aldehyde,
which condenses with the amine to form the cyclic imine (benzoxazine). Reduction of the
imine (NaBHa4) yields the tetrahydro-benzoxazine.

Indole Synthesis (Modified)

While the Sundberg Indole Synthesis typically uses N-(2,2-dimethoxyethyl)aniline (C-N
connection), this O-linked analog can undergo rearrangement or be used to synthesize
furo[3,2-b]pyridine or similar oxygen-containing fused systems depending on the reaction
conditions and substituents.

Safety & Handling
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Hazard Class Description Mitigation

Anilines are toxic by inhalation, )
) ] ] Handle in a fume hood. Wear
o ingestion, and skin contact. o
Acute Toxicity _ _ _ nitrile gloves and safety
Potential methemoglobinemia

. glasses.
inducer.
Avoid direct contact. Wash
Skin Sensitization Potential allergen. immediately with soap and
water if exposed.
Store in a cool, dry place away
Chemical Stability Acetal is Acid-Sensitive. from acidic fumes. Do not store

in acidic solvents.

References
» Alkylation Protocol:Organic Syntheses, Coll. Vol. 3, p. 650 (1955).
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e Analogous Synthesis:Journal of Medicinal Chemistry, 2005, 48(6), 2134-2153.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Benzenamine, 2-ethyl-N-(2-methoxy-1-methylethylidene)-6-methyl-, (Z)- | C13H19NO |
CID 11052766 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. diva-portal.org [diva-portal.org]

3. falcongrup.com.tr [falcongrup.com.tr]

To cite this document: BenchChem. [Benzenamine, 2-(2,2-dimethoxyethoxy)- PubChem CID
and InChlKey]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12956752?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-ethyl-6-methylphenyl_-1-methoxypropan-2-imine
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-ethyl-6-methylphenyl_-1-methoxypropan-2-imine
http://www.diva-portal.org/smash/get/diva2:15606/FULLTEXT01.pdf
https://www.falcongrup.com.tr/files/FALCON-ALPHA.pdf
https://www.benchchem.com/product/b12956752/docs#benzenamine-2-2-2-dimethoxyethoxy-pubchem-cid-and-inchikey
https://www.benchchem.com/product/b12956752/docs#benzenamine-2-2-2-dimethoxyethoxy-pubchem-cid-and-inchikey
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12956752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b12956752/docs#benzenamine-2-2-2-
dimethoxyethoxy-pubchem-cid-and-inchikey]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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